Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21337002 (2Z)-2-(2-Aminothiazol-4-yl)-N-(formylmethyl)-2-(methoxyimino)acetamide 104301-63-5 C8H10N4O3S
VC21337010 2-Chloro-N-(2,6-dimethylphenyl)acetamide 1131-01-7 C10H12ClNO
VC21336991 1,1-Diethoxy-N,N-dimethylmethanamine 1188-33-6 C7H17NO2
VC21336928 6-Hydroxy Desloratadine 119410-05-8 C19H19ClN2O
VC21336038 Oxacyclotetradecane Erythromycin Derivative 144604-03-5 C38H67NO12
VC21336215 Ivabradine hydrochloride 148849-67-6 C27H37ClN2O5
VC21337049 2-(2-Amino-5-bromobenzoyl)pyridine 1563-56-0 C12H9BrN2O
VC21336054 8-Hydroxycarvedilol 159426-95-6 C24H26N2O5
VC21336050 Bupivacaine hydrochloride 18010-40-7 C18H29ClN2O
VC21336849 Fluvastatin t-butyl ester, (-)- 194934-96-8 C28H34FNO4
VC21336030 Dibenzosuberenone 2222-33-5 C15H10O
VC21336032 Isotachysterol 3 22350-43-2 C27H44O
VC21337030 Isobutyrylproline 23500-15-4 C9H15NO3
VC21336452 Daunorubicin hydrochloride 23541-50-6 C27H29NO10.HCl
C27H30ClNO10
VC21336860 3-(2,6-Dichlorophenyl)-5-methylisoxazole-4-carboxylic acid 3919-76-4 C11H7Cl2NO3
VC21336573 Apoatropine 500-55-0 C17H21NO2
VC21336871 Sodium 1-methyl-1H-tetrazole-5-thiolate 51138-06-8 C2H3N4NaS
VC21336035 5-(3-((1,1-Dimethylethyl)amino)-2-hydroxypropoxy)-2(1H)-quinolinone monohydrochloride 53371-79-2 C16H22N2O3. HCl
VC21336934 Gibberellin A1 545-97-1 C19H24O6
VC21336212 Buserelin 57982-77-1 C62H90N16O15
VC21336847 3-Methoxytyrosine 7636-26-2 C10H13NO4
VC21336283 3-Amino-6-bromo-4-(pyridin-2-yl)quinolin-2(1H)-one 77616-97-8 C14H10BrN3O
VC21336983 Argatroban M1 metabolite 951130-92-0 C23H32N6O5S
VC21337046 16-Dehydropregnenolone acetate 979-02-2 C23H32O3
VC21336339 Ethyl 4-nitrobenzoate 99-77-4 C9H9NO4